Cas no 1902154-93-1 (5-(trifluoromethyl)-1H-pyrazol-3-amine)

• Product Name: 5-(trifluoromethyl)-1H-pyrazol-3-amine
• CAS No: 1902154-93-1
• MF: C₄H₄F₃N₃
• MW: 151.089870452881
• CID: 4631356
• PubChem ID: 19623305
• Update Time: 2024-11-06

5-(trifluoromethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-1H-pyrazol-3-amine
• 3-(Trifluoromethyl)-1H-pyrazol-5-amine
• 5-trifluoromethyl-2h-pyrazol-3-ylamine
• 3-AMINO-5-(TRIFLUOROMETHYL)PYRAZOLE
• 1H-PYRAZOL-3-AMINE, 5-(TRIFLUOROMETHYL)-
• 3-Amino-5-(trifluoromethyl)-1H-pyrazole
• 3-(TRIFLUOROMETHYL)-2H-PYRAZOL-5-AMINE
• 5-(trifluoromethyl)pyrazole-3-ylamine
• 5-(trifluoromethyl)-2H-pyrazol-3-amine
• 5-amino-3-trifluoromethylpyrazole
• 3-Amino-5-trifluoromethylpyrazole
• 5
• 5-Amino-3-(trifluoromethyl)-1H-pyrazole
• F52705
• 5-(TRIFLUOROMETHYL)-1H-PYRAZOL-3-YLAMINE
• 1H-Pyrazol-3-amine, 5-(trifluoromethyl)-;3-(Trifluoromethyl)-1H-pyrazol-5-amine
• MFCD09834152
• DTXSID201005746
• PB19021
• BBL040904
• 2232123-63-4
• CS-0050742
• MF-0707
• 1620678-55-8
• J-511013
• 3-trifluoromethyl-1H-pyrazole-5-ylamine
• SY009534
• 5-Trifluoromethyl-2H-pyrazol-3-ylamine, AldrichCPR
• 5-(Trifluoromethyl)pyrazol-3-amine
• 5-(Trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-imine
• MFCD06738292
• SCHEMBL237855
• 1902154-93-1
• 2249944-56-5
• FS-2038
• 5-Amino-3-(Trifluoromethyl)pyrazole
• STK352653
• 852443-61-9
• 1028843-19-7
• EN300-50649
• AKOS005168594
• AKOS000314757
• J-516434
• DB-076304
• Z1416200964

• Inchi： 1S/C4H4F3N3/c5-4(6,7)2-1-3(8)10-9-2/h1H,(H3,8,9,10)
• InChI Key： WVORIWCOSAWJJE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N)=NN1)(F)F

Computed Properties

• Exact Mass: 151.03573163g/mol
• Monoisotopic Mass: 151.03573163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.7